6-ethyl 3-methyl 2-(2-methylbenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: 6-O-ethyl 3-O-methyl 2-[(2-methylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C20H22N2O5S/c1-4-27-20(25)22-10-9-14-15(11-22)28-18(16(14)19(24)26-3)21-17(23)13-8-6-5-7-12(13)2/h5-8H,4,9-11H2,1-3H3,(H,21,23)
• InChI Key: NDTJALPZZYLEAB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=CC=C3C
• Molecular Formula: C20H22N2O5S
• Molecular Weight: 402.5 g/mol
• CAS No.: 920457-13-2

Description

The description of a chemical compound typically includes its IUPAC name, molecular formula, and structure. The IUPAC name is a systematic method for naming chemical substances and is used to clearly identify a chemical substance. The molecular formula represents the number and type of atoms in a molecule.

Synthesis Analysis

Synthesis analysis involves the study of how the compound is made. This can include various chemical reactions and processes. For example, the addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C afforded 2-substituted pyridines in good yields.

Molecular Structure Analysis

Molecular structure analysis involves the study of the arrangement of atoms in a molecule and the bonds between them. This can be determined using various spectroscopic methods.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. This can include reactions with other compounds under various conditions.

Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound, such as its melting point, boiling point, solubility, reactivity, etc.

Scientific Research Applications

Environmental Exposure and Health Impacts

Research on the exposure to various chemicals, such as organophosphorus (OP) and pyrethroid (PYR) pesticides, has revealed widespread exposure among different populations, including children. Studies have shown that exposure to these chemicals is associated with potential neurotoxic effects, highlighting the need for public health policies to regulate and manage the use of such substances (Babina et al., 2012). Similarly, the metabolism and excretion of various compounds, including pharmaceuticals and personal care products containing parabens, have been extensively studied to understand human exposure levels and potential health risks (Wang & Kannan, 2013).

Diagnostic and Therapeutic Research

The development and application of diagnostic tools, such as sigma receptor scintigraphy, utilize specific chemical compounds to visualize primary breast tumors in humans, demonstrating the potential of chemicals in advancing medical diagnostics and treatment strategies (Caveliers et al., 2002). This type of research is crucial for the development of non-invasive methods for disease detection and monitoring.

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be identified. The compound’s structure suggests it may have potential interactions with various proteins or enzymes in the body .

Mode of Action

The exact mode of action of this compound is currently unknown. Based on its structural similarity to other compounds, it may interact with its targets by binding to active sites, leading to changes in the targets’ function .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .